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Compound of Interest

Compound Name: Thiazine Red R

Cat. No.: B1345958 Get Quote

An In-depth Technical Guide to Thiazine Red R: Discovery, History, and Applications

Introduction
Thiazine Red R, also known by its Colour Index designations C.I. 14780 and C.I. Direct Red

45, is a synthetic azo dye belonging to the benzothiazole class. While its origins as a textile dye

are not extensively documented, it has gained significant prominence in biomedical research.

Its unique ability to bind to specific protein conformations has made it an invaluable tool in the

study of neurodegenerative diseases, particularly Alzheimer's disease. This guide provides a

comprehensive overview of the history, chemical properties, synthesis, and key applications of

Thiazine Red R for researchers, scientists, and drug development professionals.

History and Development
The precise date and discoverer of Thiazine Red R's initial synthesis are not well-documented

in available historical records. It belongs to the category of direct dyes, which were developed

to color textiles without the need for a mordant. Its journey from a textile colorant to a

sophisticated neuropathological stain began with the recognition of its fluorescent properties

and affinity for amyloid structures. Researchers in the field of neurodegenerative disease found

that, similar to other dyes like Congo Red and Thioflavin S, Thiazine Red R could selectively

bind to the β-pleated sheet structures characteristic of amyloid plaques and neurofibrillary

tangles found in Alzheimer's disease brains. This has led to its widespread adoption as a

reliable and rapid tool for the post-mortem diagnosis of Alzheimer's disease and for research

into amyloidogenic proteins.
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Chemical and Physical Properties
Thiazine Red R is a disulfonated naphthol-based azo dye. Its chemical structure, featuring a

benzothiazole ring system, is responsible for its specific binding characteristics and fluorescent

properties.

Property Value Reference

IUPAC Name

disodium;2-[4-[(1-hydroxy-4-

sulfonatonaphthalen-2-

yl)diazenyl]phenyl]-6-methyl-

1,3-benzothiazole-7-sulfonate

Synonyms

Thiazine Red, C.I. 14780, C.I.

Direct Red 45, Rosophenine

10B, Direct Pink T

CAS Number 2150-33-6

Molecular Formula C₂₄H₁₅N₃Na₂O₇S₃

Molecular Weight 599.57 g/mol

Appearance
Brown crystals or red liquid (in

solution)

Solubility Soluble in water and ethanol.

Fluorescence Emission ~580 nm

Synthesis
The synthesis of Thiazine Red R is achieved through a diazo coupling reaction. The process

involves the diazotization of 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid, which

is then coupled with 4-Hydroxynaphthalene-1-sulfonic acid (Nevile-Winther acid).
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Step 1: Diazotization

Step 2: Azo Coupling

2-(4-Aminophenyl)-6-methyl-
benzothiazole-7-sulfonic acid

Diazonium Salt Intermediate

 Diazotization 

NaNO₂ HCl (aq)

Thiazine Red R

 Coupling Reaction 

4-Hydroxynaphthalene-
1-sulfonic acid
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Synthetic pathway of Thiazine Red R.

Mechanism of Action in Biological Staining
Thiazine Red R's utility in neuropathology stems from its ability to bind to proteins that have

adopted a β-pleated sheet conformation. This secondary structure is a hallmark of amyloid

fibrils, which constitute the core of senile plaques (composed of amyloid-β peptide) and

neurofibrillary tangles (composed of hyperphosphorylated tau protein) in Alzheimer's disease.

The planar nature of the dye molecule allows it to intercalate between the β-sheets, leading to

a stable complex that exhibits red fluorescence, allowing for clear visualization via fluorescence

microscopy.
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Binding Mechanism

Thiazine Red R
(Planar Molecule)

Fluorescent
TR-Amyloid Complex Intercalation 

Amyloid Fibril
(β-pleated sheet structure)  Binding 

Click to download full resolution via product page

Binding of Thiazine Red R to β-pleated sheets.

Experimental Protocols
Thiazine Red R is utilized in several staining protocols. Below are methodologies for its

application in neuropathology and microbiology.

Protocol 1: Staining of Amyloid Plaques and Tangles in
Brain Tissue
This protocol is adapted from methodologies used for staining frozen-thawed, unfixed brain

tissue sections for the diagnosis of Alzheimer's disease.

Reagents:

Thiazine Red R solution: 0.01% (w/v) in Phosphate-Buffered Saline (PBS).

Phosphate-Buffered Saline (PBS), pH 7.4.

Mounting medium.

Procedure:

Cut 40 μm thick sections from frozen brain tissue using a freezing sledge microtome.
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Mount the sections on glass slides.

Wash the sections with PBS.

Incubate the tissue sections in the 0.01% Thiazine Red R solution for 20 minutes at room

temperature.

Rinse the sections thoroughly with PBS to remove unbound dye.

Coverslip the sections using an appropriate aqueous mounting medium.

Visualize the stained plaques and tangles using a fluorescence microscope with an

excitation wavelength around 535 nm and an emission filter around 610 nm.

Protocol 2: FDA BAM Method for S. aureus Enterotoxin
Gel Diffusion
This protocol is for preparing the Thiazine Red R stain used in the gel diffusion technique to

identify Staphylococcus aureus enterotoxin.

Reagents:

Thiazine Red R powder (Color Index No. 14780).

Glacial Acetic Acid.

Distilled Water.

Procedure:

Prepare a 1.0% (v/v) acetic acid solution by adding 1 mL of glacial acetic acid to 99 mL of

distilled water.

Dissolve 0.1 g of Thiazine Red R powder in 100 mL of the 1.0% acetic acid solution to

create a 0.1% staining solution.

The stain is used to enhance the visibility of precipitin lines in the agar gel diffusion assay.
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Start:
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Click to download full resolution via product page

General workflow for tissue staining with Thiazine Red R.

Key Applications
Alzheimer's Disease Research: The primary application of Thiazine Red R is in the

histopathological identification of Alzheimer's disease hallmarks. It serves as a rapid and

reliable stain for both dense-core amyloid plaques and neurofibrillary tangles. Its strong

fluorescence provides high-contrast images, making it suitable for both routine diagnostics

and quantitative image analysis in research settings. It can be used in combination with

immunohistochemistry for co-localization studies.
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Microbiology: In microbiology, Thiazine Red R is used as a counterstain. For instance, it is a

component of the Fluo-Color kit for detecting mycobacteria. It is also specified in the FDA's

Bacteriological Analytical Manual (BAM) for staining precipitin bands in gel diffusion assays

for staphylococcal enterotoxins.

Protein Aggregation Assays: The dye's affinity for β-sheet structures makes it useful in

assays designed to detect protein aggregates in various samples, including blood.

Conclusion
Thiazine Red R has successfully transitioned from its origins as a textile dye to a specialized

and critical tool in the biomedical sciences. Its robust ability to specifically stain amyloid

structures makes it indispensable for the study and diagnosis of Alzheimer's disease. The

detailed protocols and understanding of its chemical properties provided in this guide are

intended to support researchers and clinicians in leveraging the full potential of this versatile

dye.

To cite this document: BenchChem. [Discovery and history of Thiazine Red R dye].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345958#discovery-and-history-of-thiazine-red-r-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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